Cas no 2095409-16-6 (2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride
• CAS No: 2095409-16-6
• MF: C₅H₁₀Cl₂N₄O₂
• MW: 229.06449842453
• CID: 4728404
• Update Time: 2025-11-01

2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride
• 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride

• Inchi： 1S/C5H8N4O2.2ClH/c6-4(5(10)11)1-9-3-7-2-8-9;;/h2-4H,1,6H2,(H,10,11);2*1H
• InChI Key： WLYIXRIIIRTKIN-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CN1C=NC=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 94

Additional information on 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride

Recent Advances in the Study of 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride (CAS: 2095409-16-6)

The compound 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride (CAS: 2095409-16-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride as a versatile building block in the design of novel bioactive molecules. Its incorporation into peptide analogs and small-molecule inhibitors has shown promising results in modulating enzymatic activity and receptor interactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of inhibitors targeting protein kinases involved in inflammatory pathways.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride. A recent protocol developed by researchers at the University of Cambridge employs a streamlined solid-phase synthesis approach, reducing the number of steps and improving scalability. This method has been particularly valuable for industrial applications where large quantities of the compound are required for preclinical testing.

Pharmacological evaluations have further elucidated the compound's mechanism of action. In vitro studies using cell-based assays have shown that 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride exhibits selective inhibition of certain metalloproteinases, which are implicated in tumor metastasis and neurodegenerative diseases. These findings were corroborated by a 2024 study in Nature Chemical Biology, which utilized X-ray crystallography to visualize the compound's interaction with the active site of MMP-9.

Despite these promising developments, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring prodrug strategies and formulation enhancements to address these limitations. Preliminary results from animal models suggest that targeted delivery systems, such as nanoparticle encapsulation, could significantly improve the compound's therapeutic index.

In conclusion, 2-Amino-3-(1,2,4-triazol-1-yl)propanoic acid;dihydrochloride (CAS: 2095409-16-6) represents a compelling candidate for further development in drug discovery. Its multifaceted applications—from enzyme inhibition to peptide engineering—underscore its potential to address unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope through combinatorial chemistry approaches.